![molecular formula C11H15NO3S B7630028 4-(1-Methylsulfonylpyrrolidin-2-yl)phenol](/img/structure/B7630028.png)
4-(1-Methylsulfonylpyrrolidin-2-yl)phenol
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Overview
Description
4-(1-Methylsulfonylpyrrolidin-2-yl)phenol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MPSP and has been studied extensively for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of MPSP is not fully understood, but it is believed to act as a free radical scavenger and an inhibitor of inflammatory pathways. It has also been found to modulate the activity of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
MPSP has been found to have a range of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in various cell types, including neuronal cells and immune cells. MPSP has also been found to have neuroprotective effects, protecting neuronal cells from damage caused by oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of MPSP is its high yield and purity, making it suitable for laboratory-scale synthesis. It is also relatively stable and easy to handle. However, one limitation of MPSP is that its mechanism of action is not fully understood, which may limit its potential applications in certain areas of research.
Future Directions
There are several future directions for research on MPSP. One area of interest is its potential use as a therapeutic agent for the treatment of various diseases, such as neurodegenerative diseases and inflammatory disorders. Another area of interest is its potential use as a fluorescent probe for imaging biological systems. Finally, MPSP may have potential applications in the field of materials science, as it can be used to synthesize new materials with unique properties.
Conclusion:
In conclusion, 4-(1-Methylsulfonylpyrrolidin-2-yl)phenol is a chemical compound that has potential applications in various scientific fields. Its synthesis method has been optimized for high yield and purity, making it suitable for laboratory-scale synthesis. MPSP has been found to exhibit antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases. While its mechanism of action is not fully understood, MPSP has been found to have a range of biochemical and physiological effects. Its potential applications in the future include therapeutic agents, fluorescent probes, and materials science.
Synthesis Methods
The synthesis of MPSP involves the reaction of 4-hydroxybenzaldehyde with 1-methylsulfonyl-2-pyrrolidinone in the presence of a base. The reaction yields MPSP as a yellow crystalline solid. This method has been optimized for high yield and purity, making it suitable for laboratory-scale synthesis.
Scientific Research Applications
MPSP has been studied for its potential applications in various scientific fields. It has been found to exhibit antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases. MPSP has also been studied for its potential use as a fluorescent probe for imaging biological systems. In addition, it has been found to have potential applications in the field of materials science, as it can be used to synthesize new materials with unique properties.
Properties
IUPAC Name |
4-(1-methylsulfonylpyrrolidin-2-yl)phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO3S/c1-16(14,15)12-8-2-3-11(12)9-4-6-10(13)7-5-9/h4-7,11,13H,2-3,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDJWJOONWSEMHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCCC1C2=CC=C(C=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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